BENGHE Foundational & Exploratory

Check Availability & Pricing

C.l. Acid Blue 158: A Technical Guide to
Solubility in Various Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C.l. Acid blue 158

Cat. No.: B15556058

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of C.I. Acid Blue 158,
a synthetic monoazo metallized dye. Understanding the solubility of this compound is critical for
its application in various fields, including textiles, inks, and potentially for research and
development in life sciences. This document compiles available solubility data, presents
detailed experimental protocols for determining solubility, and visualizes the workflow for these
procedures.

Quantitative Solubility Data

Quantitative data on the solubility of C.l. Acid Blue 158 is limited in publicly available literature.
The most specific data point found indicates its solubility in water at an elevated temperature.

Solvent Temperature (°C) Solubility (g/L)

Water 90 80 - 90[1]

Qualitative Solubility Profile

General observations from various sources indicate the solubility of C.I. Acid Blue 158 in polar
solvents.
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o Water: The dye is generally described as soluble in water, forming a blue solution[2][3][4][5]

[6].

e Alcohol: C.I. Acid Blue 158 is also reported to be soluble in alcohol[2][3][4]. One source
specifies slight solubility in alcohol[1].

It is important to note that the exact solubility can be influenced by factors such as the pH of
the solution and the presence of electrolytes[7][8].

Experimental Protocols for Solubility Determination

Due to the limited availability of specific quantitative data for C.I. Acid Blue 158, the following
are detailed, generalized experimental protocols for determining the solubility of dyes. These
methods can be adapted by researchers to obtain precise solubility data in their solvents of
interest.

Gravimetric Method

This method involves preparing a saturated solution, separating the dissolved solute, and
determining its mass by weighing after solvent evaporation.

Protocol:
e Preparation of a Saturated Solution:

o Add an excess amount of C.I. Acid Blue 158 powder to a known volume of the desired
solvent in a sealed container (e.g., a screw-cap flask).

o Agitate the mixture at a constant temperature for an extended period (e.g., 24-48 hours) to
ensure equilibrium is reached. A temperature-controlled shaker or a magnetic stirrer in a
constant temperature bath is recommended.

e Separation of the Saturated Solution:
o Allow the undissolved dye to settle.

o Carefully extract a known volume of the supernatant (the clear, saturated solution) using a
calibrated pipette. To avoid transferring any solid particles, it is advisable to filter the
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solution through a syringe filter (e.g., 0.45 pum pore size) that is compatible with the
solvent.

o Determination of Solute Mass:

[¢]

Transfer the filtered saturated solution to a pre-weighed, dry evaporating dish.

o Carefully evaporate the solvent in a drying oven at a temperature that is below the
decomposition point of the dye but sufficient to remove the solvent in a reasonable time.

o Once the solvent is completely evaporated, cool the dish in a desiccator to room
temperature and weigh it again.

o The difference between the final and initial weights of the evaporating dish gives the mass
of the dissolved dye.

» Calculation of Solubility:

o Solubility (g/L) = (Mass of dissolved dye (g)) / (Volume of the aliquot of saturated solution
(L)
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Gravimetric Method for Solubility Determination

1. Prepare Saturated Solution
(Excess dye in solvent)

l

2. Equilibrate
(Constant temperature agitation, 24-48h)

l

3. Separate Supernatant
(Centrifugation/Filtration)

l

4. Measure Volume of Aliquot

l

5. Evaporate Solvent
(Pre-weighed dish, drying oven)

l

6. Weigh Dried Solute

l

7. Calculate Solubility
(9/L)

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556058?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectrophotometric Method for Solubility Determination

Calibration Curve Preparation

1. Prepare Stock Solution
(Known concentration)

i Saturated Solution Analysis

2. Create Standard Dilutions 5. Prepare Saturated Solution

i '

3. Measure Absorbance of Standards

6. Dilute to fall in Calibration Range

(at Amax)
4. Plot Absorbance vs. Concentration 7. Measure Absorbance of Diluted Sample

S

8. Determine Concentration from Curve

i

9. Calculate Original Solubility
(Account for dilution)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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